Cas no 1805152-23-1 (Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805152-23-1
• MF: C₁₁H₈ClF₆NO₃
• MW: 351.629543304443
• CID: 4846576
• Update Time: 2025-05-23

Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H8ClF6NO3/c1-2-21-9(20)8-5(10(13,14)15)3-7(19-6(8)4-12)22-11(16,17)18/h3H,2,4H2,1H3
• InChI Key： YVJJEOLSFIJOMC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OCC)=C(C(F)(F)F)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, commonly referred to by its CAS number 1805152-23-1, is a highly specialized organic compound with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a trifluoromethoxy group, and a trifluoromethyl group. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a series of carefully controlled reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. The presence of the trifluoromethoxy and trifluoromethyl groups imparts high stability and electronic effects, making this compound highly versatile in different chemical environments. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate is in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively researched, with recent findings suggesting improved efficacy compared to traditional compounds. The chloromethyl group plays a crucial role in enhancing the compound's reactivity, making it an ideal candidate for further functionalization.

In addition to its agricultural applications, this compound has shown promise in the pharmaceutical industry. Researchers have explored its potential as a building block for developing drugs targeting various diseases, including cancer and infectious diseases. The trifluoromethoxy group contributes significantly to the compound's pharmacokinetic properties, such as absorption and metabolism, making it an attractive candidate for drug design.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure and reactivity of Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate. Quantum mechanical calculations have revealed insights into its bonding patterns and reactivity trends, providing valuable information for optimizing synthetic pathways and predicting biological activity.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that while it exhibits high stability under standard conditions, it can undergo biodegradation under specific environmental conditions. This knowledge is crucial for ensuring sustainable practices in its production and use.

In conclusion, Ethyl 2-(chloromethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No: 1805152-23-1) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry, offering endless possibilities for innovation and discovery.